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Compound of Interest

Compound Name: Glycine-15N,d2

Cat. No.: B12409898

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purity analysis of

doubly labeled Glycine-15N,d2. This isotopically labeled amino acid is a valuable tool in

various research applications, including metabolic studies, proteomics, and as an internal

standard in mass spectrometry-based quantification. This document outlines a detailed

synthetic protocol, methods for purity assessment, and presents quantitative data in a

structured format.

Synthesis of Glycine-15N,d2
The synthesis of Glycine-15N,d2 is typically achieved through a two-stage process. The first

stage involves the synthesis of Glycine-15N from a commercially available 15N-labeled

nitrogen source. The second stage is the deuteration of the α-carbon of the synthesized

Glycine-15N.

Stage 1: Synthesis of Glycine-15N
A common and effective method for the synthesis of 15N-labeled glycine is the amination of a

haloacetic acid with 15N-labeled ammonia.[1]
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Experimental Protocol:

Reaction Setup: In a well-ventilated fume hood, a solution of chloroacetic acid in water is

prepared.

Amination: A stoichiometric excess of aqueous 15N-labeled ammonia (15NH3) is slowly

added to the chloroacetic acid solution under constant agitation. The reaction is typically

carried out at room temperature for 24 hours.[2]

Concentration: The reaction mixture is then concentrated under reduced pressure to remove

excess water and ammonia.

Purification: The resulting crude Glycine-15N is purified by crystallization. Methanol is added

to the concentrated solution to precipitate the Glycine-15N, leaving the more soluble

ammonium chloride impurity in the solution.[3] This recrystallization step can be repeated to

enhance purity.

Drying: The purified Glycine-15N crystals are collected by filtration and dried under vacuum.

Stage 2: Deuteration of Glycine-15N
The deuteration of the α-carbon of Glycine-15N can be achieved through a catalyzed

hydrogen-deuterium exchange reaction in heavy water (D2O).[4]

Experimental Protocol:

Reaction Mixture: The synthesized Glycine-15N is dissolved in high-purity deuterium oxide

(D2O). A platinum-on-carbon (Pt/C) catalyst is added to the solution.

Heating: The reaction mixture is heated in a sealed, high-pressure reactor to a temperature

of approximately 200°C for 24 hours with continuous stirring.

Catalyst Removal: After cooling to room temperature, the Pt/C catalyst is removed by

filtration through celite.

Purification: The filtrate is evaporated to dryness under reduced pressure to yield the crude

Glycine-15N,d2. The product can be further purified by recrystallization from a mixture of

D2O and ethanol to remove any remaining impurities.
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Drying: The final product, Glycine-15N,d2, is dried under vacuum to remove any residual

solvent.

Purity Analysis
The purity of the synthesized Glycine-15N,d2 is assessed for both its chemical purity and its

isotopic enrichment. The primary analytical techniques employed for this purpose are Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Isotopic Enrichment Analysis
Mass Spectrometry (MS):

Mass spectrometry is a fundamental technique for determining the isotopic enrichment of

labeled compounds. For Glycine-15N,d2, high-resolution mass spectrometry can distinguish

between the unlabeled, single-labeled, and double-labeled species. The relative abundances of

the ions corresponding to these species are used to calculate the percentage of isotopic

enrichment for both 15N and deuterium.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR spectroscopy can be used to determine the degree of deuteration at the α-carbon. The

disappearance or significant reduction of the signal corresponding to the α-protons indicates

successful deuteration. ¹⁵N NMR spectroscopy provides direct evidence of the incorporation of

the 15N isotope and can be used to quantify its enrichment.

Chemical Purity Analysis
High-Performance Liquid Chromatography (HPLC):

HPLC is a standard method for assessing the chemical purity of the final product. The sample

is analyzed on a suitable column, and the chromatogram is examined for the presence of any

impurities. The purity is typically reported as the percentage of the main peak area relative to

the total peak area.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H and ¹³C NMR spectra are used to confirm the chemical structure of the synthesized glycine

and to detect any organic impurities. The absence of unexpected signals in the spectra is an

indicator of high chemical purity.

Quantitative Data
The following tables summarize the typical quantitative data for the purity of synthesized

Glycine-15N,d2.

Table 1: Isotopic Enrichment of Glycine-15N,d2

Isotope Method Typical Enrichment (%)

¹⁵N Mass Spectrometry ≥ 98

²H (d) ¹H NMR / Mass Spectrometry ≥ 98

Table 2: Chemical Purity of Glycine-15N,d2

Parameter Method Specification

Chemical Purity HPLC ≥ 98%

Organic Impurities ¹H NMR
No significant impurities

detected

Water Content Karl Fischer Titration ≤ 0.5%

Residual Solvents GC-HS Conforms to ICH guidelines

Visualizations
The following diagrams illustrate the synthesis workflow and the logical relationship of the purity

analysis.
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Caption: Synthetic workflow for Glycine-15N,d2.
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Purity Analysis of Glycine-15N,d2
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Caption: Purity analysis workflow for Glycine-15N,d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12409898/docs#in-depth-technical-guide-synthesis-
and-purity-of-glycine-15n-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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